Cas no 1261978-14-6 (2-(3,5-Dimethoxyphenyl)-6-fluorobenzoic acid)

2-(3,5-Dimethoxyphenyl)-6-fluorobenzoic acid structure
1261978-14-6 structure
Product Name:2-(3,5-Dimethoxyphenyl)-6-fluorobenzoic acid
CAS No:1261978-14-6
MF:C15H13FO4
MW:276.259728193283
MDL:MFCD18321412
CID:2622238
PubChem ID:53227284
Update Time:2025-04-21

2-(3,5-Dimethoxyphenyl)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 1261978-14-6
    • MFCD18321412
    • 3-Fluoro-3',5'-dimethoxy[1,1'-biphenyl]-2-carboxylic acid
    • 2-(3,5-Dimethoxyphenyl)-6-fluorobenzoic acid, 95%
    • 2-(3,5-DIMETHOXYPHENYL)-6-FLUOROBENZOIC ACID
    • DTXSID70690871
    • 2-(3,5-Dimethoxyphenyl)-6-fluorobenzoic acid
    • MDL: MFCD18321412
    • Inchi: 1S/C15H13FO4/c1-19-10-6-9(7-11(8-10)20-2)12-4-3-5-13(16)14(12)15(17)18/h3-8H,1-2H3,(H,17,18)
    • InChI Key: BNNICNDNLVCFRH-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1C(=O)O)C1C=C(C=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 276.07978705Da
  • Monoisotopic Mass: 276.07978705Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55.8Ų

2-(3,5-Dimethoxyphenyl)-6-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB328639-5 g
2-(3,5-Dimethoxyphenyl)-6-fluorobenzoic acid, 95%; .
1261978-14-6 95%
5g
€1159.00 2023-04-26
abcr
AB328639-5g
2-(3,5-Dimethoxyphenyl)-6-fluorobenzoic acid, 95%; .
1261978-14-6 95%
5g
€1159.00 2025-03-19

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